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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexaphenyldisiloxane is an organosilicon compound with the chemical formula C36H30OSi2.

Its molecular structure, characterized by a flexible siloxane backbone and six bulky phenyl

groups, imparts exceptional thermal stability. This makes it a promising candidate for a high-

temperature heat transfer fluid in demanding applications where thermal degradation of

conventional fluids is a concern. The phenyl groups are known to enhance the thermal and

oxidative stability of siloxanes, suggesting a high decomposition temperature for

hexaphenyldisiloxane.[1][2]

This document provides an overview of the known properties of hexaphenyldisiloxane,

detailed protocols for its comprehensive evaluation as a high-temperature heat transfer fluid,

and guidance on material compatibility considerations. Due to a lack of extensive published

data on its high-temperature thermophysical properties, this application note is designed to

empower researchers to generate the necessary data for their specific applications.
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A summary of the currently available physicochemical properties of hexaphenyldisiloxane is

presented in Table 1. It is important to note that most of the available data is at or near ambient

conditions.

Table 1: Physicochemical Properties of Hexaphenyldisiloxane

Property Value Units

Molecular Formula C36H30OSi2 -

Molecular Weight 534.81 g/mol

Appearance
White to off-white crystalline

powder
-

Melting Point 226 - 230 °C

Boiling Point >500 °C

Density (at 25°C) 1.19 g/cm³

Flash Point >110 °C

High-Temperature Thermophysical Properties (To
Be Determined)
The following tables are provided as templates for researchers to populate with experimental

data obtained using the protocols outlined in Section 4.0. This data is critical for accurate

engineering design and performance modeling of heat transfer systems.

Table 2: High-Temperature Thermal Conductivity of Hexaphenyldisiloxane
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Temperature (°C) Thermal Conductivity (W/m·K)

250 To be determined

300 To be determined

350 To be determined

400 To be determined

450 To be determined

Table 3: High-Temperature Specific Heat Capacity of Hexaphenyldisiloxane

Temperature (°C) Specific Heat Capacity (J/g·°C)

250 To be determined

300 To be determined

350 To be determined

400 To be determined

450 To be determined

Table 4: High-Temperature Kinematic Viscosity of Hexaphenyldisiloxane

Temperature (°C) Kinematic Viscosity (cSt)

250 To be determined

300 To be determined

350 To be determined

400 To be determined

450 To be determined
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The following protocols are based on established ASTM standards and are intended to guide

the user in determining the key performance characteristics of hexaphenyldisiloxane as a

high-temperature heat transfer fluid.

Thermal Stability Assessment
Objective: To determine the thermal stability of hexaphenyldisiloxane and its decomposition

products under high-temperature conditions.

Methodology: Based on ASTM D6743 - Standard Test Method for Thermal Stability of Organic

Heat Transfer Fluids.

Apparatus:

High-temperature oven with precise temperature control

Stainless steel pressure vessel (ampoule) with a volume of approximately 50 mL

Inert gas (nitrogen or argon) supply

Gas chromatograph (GC) with a flame ionization detector (FID)

Analytical balance

Procedure:

Thoroughly clean and dry the pressure vessel.

Weigh the empty pressure vessel.

Add a known mass of hexaphenyldisiloxane (approximately 10 g) to the vessel.

Purge the vessel with an inert gas for at least 5 minutes to remove all oxygen.

Seal the pressure vessel securely.

Place the sealed vessel in the preheated high-temperature oven at the desired test

temperature (e.g., 350°C, 400°C, 450°C).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b154894?utm_src=pdf-body
https://www.benchchem.com/product/b154894?utm_src=pdf-body
https://www.benchchem.com/product/b154894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maintain the vessel at the test temperature for a specified duration (e.g., 100, 250, 500

hours).

After the specified time, carefully remove the vessel from the oven and allow it to cool to

room temperature.

Once cooled, weigh the vessel to check for any mass loss.

Carefully open the vessel in a well-ventilated fume hood.

Analyze the liquid and any gaseous products using gas chromatography to identify and

quantify degradation products.

Compare the chromatogram of the heat-treated sample to that of an unheated sample to

determine the extent of degradation.

Thermal Conductivity Measurement
Objective: To measure the thermal conductivity of hexaphenyldisiloxane at various high

temperatures.

Methodology: Based on ASTM D2717 - Standard Test Method for Thermal Conductivity of

Liquids.

Apparatus:

Transient hot-wire thermal conductivity instrument

High-temperature thermostat bath

Temperature probes

Procedure:

Calibrate the thermal conductivity instrument using a standard reference fluid with known

thermal conductivity.

Fill the measurement cell with hexaphenyldisiloxane.
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Place the measurement cell in the high-temperature thermostat bath set to the desired

temperature.

Allow the sample to reach thermal equilibrium.

Perform the thermal conductivity measurement according to the instrument's operating

instructions.

Repeat the measurement at various temperatures to generate a temperature-dependent

thermal conductivity profile.

Specific Heat Capacity Determination
Objective: To determine the specific heat capacity of hexaphenyldisiloxane at different high

temperatures.

Methodology: Based on ASTM E1269 - Standard Test Method for Determining Specific Heat

Capacity by Differential Scanning Calorimetry (DSC).

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetically sealed sample pans (e.g., stainless steel)

Reference material with a known specific heat capacity (e.g., sapphire)

Analytical balance

Procedure:

Calibrate the DSC instrument for temperature and heat flow.

Perform a baseline run with empty, hermetically sealed sample and reference pans.

Accurately weigh a small amount of hexaphenyldisiloxane into a sample pan and

hermetically seal it.

Place the sample pan and an empty reference pan in the DSC.
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Heat the sample at a controlled rate (e.g., 10°C/min) over the desired temperature range.

Perform a run with a sapphire standard of known mass under the same conditions.

Calculate the specific heat capacity of the hexaphenyldisiloxane sample by comparing its

heat flow curve to that of the sapphire standard and the baseline.

Kinematic Viscosity Measurement
Objective: To measure the kinematic viscosity of hexaphenyldisiloxane at various high

temperatures.

Methodology: Based on ASTM D445 - Standard Test Method for Kinematic Viscosity of

Transparent and Opaque Liquids.

Apparatus:

High-temperature viscometer bath with precise temperature control

Calibrated glass capillary viscometers suitable for high temperatures

Timer

Procedure:

Select a calibrated viscometer appropriate for the expected viscosity of the fluid at the test

temperature.

Fill the viscometer with the hexaphenyldisiloxane sample.

Place the viscometer in the high-temperature bath and allow it to reach thermal equilibrium

(typically 30 minutes).

Measure the time it takes for the fluid to flow between two marked points on the viscometer.

Calculate the kinematic viscosity by multiplying the flow time by the viscometer's calibration

constant.
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Repeat the measurement at different temperatures to determine the viscosity-temperature

relationship.

Material Compatibility
The compatibility of hexaphenyldisiloxane with common materials of construction at high

temperatures is a critical factor for its successful application. Phenyl-substituted siloxanes

generally exhibit good compatibility with a range of materials. However, specific testing is

essential.

Recommended Materials for Consideration:

Metals: Stainless steels (304, 316), Nickel-based alloys (Inconel®, Hastelloy®)

Gasketing: Graphite, Polytetrafluoroethylene (PTFE) - with temperature limitations in mind.

Protocol for Material Compatibility Testing:

Obtain coupons of the materials to be tested.

Clean and weigh the coupons accurately.

Immerse the coupons in hexaphenyldisiloxane in a sealed, inerted pressure vessel.

Heat the vessel to the desired operating temperature for an extended period (e.g., 500-1000

hours).

After the exposure period, cool the vessel, remove the coupons, and clean them.

Re-weigh the coupons to determine any mass loss or gain due to corrosion.

Visually inspect the coupons for any signs of pitting, discoloration, or other forms of

degradation.

Analyze the fluid for any dissolved metals.
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Caption: Experimental workflow for evaluating hexaphenyldisiloxane.
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Fluid Properties

Selection Criteria
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Caption: Key properties for selecting a high-temperature heat transfer fluid.

Conclusion
Hexaphenyldisiloxane shows significant promise as a high-temperature heat transfer fluid due

to its anticipated high thermal stability. However, a comprehensive understanding of its

thermophysical properties and material compatibility at elevated temperatures is essential for

its safe and effective implementation. The experimental protocols provided in this document

offer a standardized approach for researchers and engineers to generate the critical data

needed to fully characterize this fluid and unlock its potential in advanced thermal management

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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temperature-heat-transfer-fluid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://technical.gelest.com/brochures/silicone-fluids/thermal-silicone-fluids/
https://www.researchgate.net/publication/297746924_Thermal_Stability_of_Hexamethyldisiloxane_MM_for_High-Temperature_Organic_Rankine_Cycle_ORC
https://www.benchchem.com/product/b154894#using-hexaphenyldisiloxane-as-a-high-temperature-heat-transfer-fluid
https://www.benchchem.com/product/b154894#using-hexaphenyldisiloxane-as-a-high-temperature-heat-transfer-fluid
https://www.benchchem.com/product/b154894#using-hexaphenyldisiloxane-as-a-high-temperature-heat-transfer-fluid
https://www.benchchem.com/product/b154894#using-hexaphenyldisiloxane-as-a-high-temperature-heat-transfer-fluid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154894?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

